5-chloro-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15ClN2O5S/c1-27-18-8-6-12(21)10-19(18)29(25,26)23-13-7-9-16-14(11-13)20(24)22-15-4-2-3-5-17(15)28-16/h2-11,23H,1H3,(H,22,24)
• InChI Key: JMTVFUODZDBIIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C20H15ClN2O5S
• Molecular Weight: 430.9 g/mol
• CAS No.: 922137-78-8

Description

5-chloro-2-methoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H15ClN2O5S and its molecular weight is 430.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibited promising properties as photosensitizers in photodynamic therapy, particularly for cancer treatment. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Activity

Zareef et al. (2007) explored the synthesis of new benzenesulfonamides with 1,3,4-oxadiazole moiety and evaluated their anti-HIV and antifungal activities. This study provides insights into the potential of benzenesulfonamide derivatives in developing novel therapeutic agents with antimicrobial properties (Zareef et al., 2007).

Environmental Analysis

Speltini et al. (2016) developed a novel procedure for the simultaneous determination of emerging contaminants, including benzenesulfonamides, in soil samples. Their work underscores the environmental relevance of such compounds and highlights the importance of analytical methods for monitoring and managing pollution (Speltini et al., 2016).

Carbonic Anhydrase Inhibition for Therapeutic Applications

Research by Alyar et al. (2018) synthesized Schiff bases derived from sulfamethoxazole and sulfisoxazole, along with their Pd(II) and Cu(II) complexes. These compounds were evaluated for their antimicrobial activities and effects as carbonic anhydrase enzyme inhibitors, showcasing potential therapeutic applications (Alyar et al., 2018).

Mechanism of Action

Target of Action

It is known that benzenesulfonamide derivatives, which this compound is a part of, are inhibitors of human carbonic anhydrase b . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Mode of Action

As a benzenesulfonamide derivative, it may interact with its target, carbonic anhydrase b, by binding to the active site of the enzyme and inhibiting its activity . This inhibition could lead to a decrease in the production of bicarbonate ions and protons, thereby affecting pH regulation and other physiological processes.